71-00-1

Histidine

In Stock

• CAS RN:
• 71-00-1

• Formula:
• C6H9N3O2

• InChI:
• InChI=1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/t5-/m0/s1

• InChIKey:
• HNDVDQJCIGZPNO-YFKPBYRVSA-N

• Histidine is an essential amino acid. It serves as a substrate for histidine decarboxylase (HDC) in the biosynthesis of histamine and for carnosine synthase 1 in the biosynthesis of L-carnosine and homocarnosine. Histidine (10-50 mM) scavenges hydroxyl radicals in cell-free assays. It inhibits biofilm formation by several strains of S. cerevisiae when used at a concentration of 10 mM. Histidine (100 mg/kg) decreases brain water content in a rat model of acute liver failure (ALF) induced by thioacetamide. Formulations containing histidine have been used as dietary supplements.
  L-Histidine is an essential amino acid for human development which the body cannot produce on its own. L-Histidine is one of the 22 proteinogenic amino acids. L-Histidine precursor to histamine and a component of carnosine.
  Pharmaceutical secondary standards for application in quality control, prov...

Bismuth sulfate

In Stock

• CAS RN:
• 34571-00-1

• Formula:
• Bi2O12S3

• InChI:
• InChI=1S/2Bi.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6

• InChIKey:
• BEQZMQXCOWIHRY-UHFFFAOYSA-H

• Bismuth sulfate is a useful research compound. Its molecular formula is Bi2O12S3 and its molecular weight is 706.2 g/mol. The purity is usually 95%.

4H-Furo[3,2-b]pyrrole-5-carboxylic acid, 2-phenyl-, ethyl ester

In Stock

• CAS RN:
• 71971-00-1

• Formula:
• C15H13NO3

• InChI:
• InChI=1S/C15H13NO3/c1-2-18-15(17)12-9-14-11(16-12)8-13(19-14)10-6-4-3-5-7-10/h3-9,16H,2H2,1H3

• InChIKey:
• QCUOJQGCBZVOAP-UHFFFAOYSA-N

• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, 2-phenyl-, ethyl ester is a useful research compound. Its molecular formula is C15H13NO3 and its molecular weight is 255.27 g/mol. The purity is usually 95%.

[(2R)-3-Hexadecanoyloxy-2-tricosa-10,12-diynoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

In Stock

• CAS RN:
• 84271-00-1

• Formula:
• C47H86NO8P

• InChI:
• InChI=1S/C47H86NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-28-30-32-34-36-38-40-47(50)56-45(44-55-57(51,52)54-42-41-48(3,4)5)43-53-46(49)39-37-35-33-31-29-27-19-17-15-13-11-9-7-2/h45H,6-21,26-44H2,1-5H3/t45-/m1/s1

• InChIKey:
• IAFCRBIQENPXTJ-WBVITSLISA-N

• [(2R)-3-Hexadecanoyloxy-2-tricosa-10,12-diynoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate is a useful research compound. Its molecular formula is C47H86NO8P and its molecular weight is 824.2 g/mol. The purity is usually 95%.

Shoreic acid

In Stock

• CAS RN:
• 21671-00-1

• Formula:
• C30H50O4

• InChI:
• InChI=1S/C30H50O4/c1-19(2)20-11-17-29(7)23(27(20,5)15-14-25(31)32)10-9-21-22(12-16-28(21,29)6)30(8)18-13-24(34-30)26(3,4)33/h20-24,33H,1,9-18H2,2-8H3,(H,31,32)/t20-,21+,22-,23+,24+,27-,28+,29+,30-/m0/s1

• Shoreic acid is a natural product found in Blepharidophyllum densifolium, Dysoxylum cauliflorum, and other organisms with data available.

Celestolide

In Stock

• CAS RN:
• 13171-00-1

• Formula:
• C17H24O

• InChI:
• InChI=1S/C17H24O/c1-11(18)14-9-12(16(2,3)4)10-15-13(14)7-8-17(15,5)6/h9-10H,7-8H2,1-6H3

• InChIKey:
• IKTHMQYJOWTSJO-UHFFFAOYSA-N

• 4-Acetyl-6-tert-butyl-1, 1-dimethylindane, also known as celestolide or chrysolide, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. 4-Acetyl-6-tert-butyl-1, 1-dimethylindane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-acetyl-6-tert-butyl-1, 1-dimethylindane is primarily located in the membrane (predicted from logP). 4-Acetyl-6-tert-butyl-1, 1-dimethylindane has an ambergris, animal, and cedar taste. 4-Acetyl-6-tert-butyl-1, 1-dimethylindane is a potentially toxic compound.

rac 4-Nitro Deprenyl Hydrochloride

In Stock

• CAS RN:
• 13571-00-1

• Formula:
• C13H17ClN2O2

• InChI:
• InChI=1S/C13H16N2O2.ClH/c1-4-9-14(3)11(2)10-12-5-7-13(8-6-12)15(16)17;/h1,5-8,11H,9-10H2,2-3H3;1H

• InChIKey:
• QMZXXMVBTPEPMS-UHFFFAOYSA-N

• Deprenyl derivative as monoamine oxidase-B inhibitor, which can be useful in treating obesity, diabetes, and/or cardiometabolic disorders (e.g., hypertension, dyslipidemias, high blood pressure, and insulin resistance).
  
  

Ethyl 2-amino-3-(3,5-dichlorophenyl)propanoate Hydrochloride

In Stock

• CAS RN:
• 856571-00-1

• Formula:
• C11H14Cl3NO2

• InChI:
• InChI=1S/C11H13Cl2NO2.ClH/c1-2-16-11(15)10(14)5-7-3-8(12)6-9(13)4-7;/h3-4,6,10H,2,5,14H2,1H3;1H

• InChIKey:
• RNCPPLJNPRTWBU-UHFFFAOYSA-N

• Ethyl 2-amino-3-(3,5-dichlorophenyl)propanoate Hydrochloride is a useful research compound. Its molecular formula is C11H14Cl3NO2 and its molecular weight is 298.59. The purity is usually 95%.

N-[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]-1-benzofuran-2-carboxamide

In Stock

• CAS RN:
• 929471-00-1

• Formula:
• C18H14N4O3

• InChI:
• InChI=1S/C18H14N4O3/c1-24-13-8-6-11(7-9-13)16-19-18(22-21-16)20-17(23)15-10-12-4-2-3-5-14(12)25-15/h2-10H,1H3,(H2,19,20,21,22,23)

• InChIKey:
• SUNINBIVIRNVPH-UHFFFAOYSA-N

• N-[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H14N4O3 and its molecular weight is 334.335. The purity is usually 95%.

1,3-Dibenzylpyrrolidine-3-carboxylic acid

• CAS RN:
• 351371-00-1

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c21-18(22)19(13-16-7-3-1-4-8-16)11-12-20(15-19)14-17-9-5-2-6-10-17/h1-10H,11-15H2,(H,21,22)

• InChIKey:
• VOYCWYOWHDJCEV-UHFFFAOYSA-N

• 1,3-Dibenzylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

Ethyl 1-(4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]-4-piperidinecarboxylate

In Stock

• CAS RN:
• 212771-00-1

• Formula:
• C23H29NO6S

• InChI:
• InChI=1S/C23H29NO6S/c1-4-30-22(25)23(31(26,27)21-11-9-20(29-3)10-12-21)13-15-24(16-14-23)17-18-5-7-19(28-2)8-6-18/h5-12H,4,13-17H2,1-3H3

• InChIKey:
• YRXBNIRWFMHAMS-UHFFFAOYSA-N

• Ethyl 1-(4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C23H29NO6S and its molecular weight is 447.55. The purity is usually 95%.

2-(4-methoxyphenyl)-N-(4-(2-phenylmorpholino)butyl)acetamide

In Stock

• CAS RN:
• 953971-00-1

• Formula:
• C23H30N2O3

• InChI:
• InChI=1S/C23H30N2O3/c1-27-21-11-9-19(10-12-21)17-23(26)24-13-5-6-14-25-15-16-28-22(18-25)20-7-3-2-4-8-20/h2-4,7-12,22H,5-6,13-18H2,1H3,(H,24,26)

• InChIKey:
• VAQKIFDAXPTOLB-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-N-(4-(2-phenylmorpholino)butyl)acetamide is a useful research compound. Its molecular formula is C23H30N2O3 and its molecular weight is 382.504. The purity is usually 95%.

Cyclohexyl 3-(pyrrolidinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898771-00-1

• Formula:
• C18H25NO

• InChI:
• InChI=1S/C18H25NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h6-7,10,13,16H,1-5,8-9,11-12,14H2

• InChIKey:
• CTDMDIVVTSMXHS-UHFFFAOYSA-N

• Cyclohexyl 3-(pyrrolidinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C18H25NO and its molecular weight is 271.4 g/mol. The purity is usually 95%.

4-Methyl-2-[(1-methylpyrrolidin-2-yl)methoxy]-1,3-thiazole

In Stock

• CAS RN:
• 2201871-00-1

• Formula:
• C10H16N2OS

• InChI:
• InChI=1S/C10H16N2OS/c1-8-7-14-10(11-8)13-6-9-4-3-5-12(9)2/h7,9H,3-6H2,1-2H3

• InChIKey:
• BUZGJCXLSWMWSV-UHFFFAOYSA-N

• 4-Methyl-2-[(1-methylpyrrolidin-2-yl)methoxy]-1,3-thiazole is a useful research compound. Its molecular formula is C10H16N2OS and its molecular weight is 212.31. The purity is usually 95%.

Methyl 4-(3,5-dimethylpiperazin-1-yl)benzoate

Usually In Stock

• CAS RN:
• 1035271-00-1

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c1-10-8-16(9-11(2)15-10)13-6-4-12(5-7-13)14(17)18-3/h4-7,10-11,15H,8-9H2,1-3H3

• InChIKey:
• UMLDOXCNVOGXDS-UHFFFAOYSA-N

• Methyl 4-(3,5-dimethylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

3-(2,3-Dimethoxybenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187171-00-1

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-10-7-8-16-9-12(10)14(17)11-5-4-6-13(18-2)15(11)19-3/h4-9H,1-3H3

• InChIKey:
• ZBAXLQSAOIHSKM-UHFFFAOYSA-N

• 3-(2,3-Dimethoxybenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)acetamide

In Stock

• CAS RN:
• 1323571-00-1

• Formula:
• C20H19N3O6

• InChI:
• InChI=1S/C20H19N3O6/c24-19(21-13-1-3-16-17(9-13)29-12-28-16)11-22-5-6-23(20(22)25)14-2-4-15-18(10-14)27-8-7-26-15/h1-4,9-10H,5-8,11-12H2,(H,21,24)

• InChIKey:
• DCCHTLUHPTXZEG-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C20H19N3O6 and its molecular weight is 397.387. The purity is usually 95%.

[5-(3,4-Dimethylbenzyl)-1-(3-methoxybenzyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl](3-hydroxy-1-piperidinyl)methanone

In Stock

• CAS RN:
• 1069971-00-1

• Formula:
• C29H36N4O3

• InChI:
• InChI=1S/C29H36N4O3/c1-20-9-10-23(14-21(20)2)16-31-13-11-27-26(19-31)28(29(35)32-12-5-7-24(34)18-32)30-33(27)17-22-6-4-8-25(15-22)36-3/h4,6,8-10,14-15,24,34H,5,7,11-13,16-19H2,1-3H3

• InChIKey:
• OLNVSYZSZXRLCF-UHFFFAOYSA-N

• [5-(3,4-Dimethylbenzyl)-1-(3-methoxybenzyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl](3-hydroxy-1-piperidinyl)methanone is a useful research compound. Its molecular formula is C29H36N4O3 and its molecular weight is 488.6 g/mol. The purity is usually 95%.

2-(Ethoxymethyl)-4-hydrazinyl-6-methylpyrimidine

In Stock

• CAS RN:
• 1496071-00-1

• Formula:
• C8H14N4O

• InChI:
• InChI=1S/C8H14N4O/c1-3-13-5-8-10-6(2)4-7(11-8)12-9/h4H,3,5,9H2,1-2H3,(H,10,11,12)

• InChIKey:
• YKVFRVXOMBGYGS-UHFFFAOYSA-N

• 2-(Ethoxymethyl)-4-hydrazinyl-6-methylpyrimidine is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.227. The purity is usually 95%.

2-Chloro-3-fluoro-5-iodopyridine-4-carbaldehyde

In Stock

• CAS RN:
• 2219371-00-1

• Formula:
• C6H2ClFINO

• InChI:
• InChI=1S/C6H2ClFINO/c7-6-5(8)3(2-11)4(9)1-10-6/h1-2H

• InChIKey:
• XMJLJGFQOLKLAP-UHFFFAOYSA-N

• 2-Chloro-3-fluoro-5-iodopyridine-4-carbaldehyde is a useful research compound. Its molecular formula is C6H2ClFINO and its molecular weight is 285.44. The purity is usually 95%.

4'-Bromo-2'-fluoro-3'-hydroxyacetophenone

In Stock

• CAS RN:
• 1807171-00-1

• Formula:
• C8H6BrFO2

• InChI:
• InChI=1S/C8H6BrFO2/c1-4(11)5-2-3-6(9)8(12)7(5)10/h2-3,12H,1H3

• InChIKey:
• YLGYKESFYOXNSI-UHFFFAOYSA-N

• 4'-Bromo-2'-fluoro-3'-hydroxyacetophenone is a useful research compound. Its molecular formula is C8H6BrFO2 and its molecular weight is 233.03 g/mol. The purity is usually 95%.

3,3-Dimethyl-1-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]butan-1-one

Usually In Stock

• CAS RN:
• 2379971-00-1

• Formula:
• C16H25N3O2

• InChI:
• InChI=1S/C16H25N3O2/c1-12-10-17-15(18-11-12)21-13-5-7-19(8-6-13)14(20)9-16(2,3)4/h10-11,13H,5-9H2,1-4H3

• InChIKey:
• QYJLYECDXAIPBK-UHFFFAOYSA-N

• 3,3-Dimethyl-1-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]butan-1-one is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.395. The purity is usually 95%.